Cas no 1261764-18-4 (Methyl 3-methoxy-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-methoxy-2-(trifluoromethoxy)benzoate
• CAS No: 1261764-18-4
• MF: C₁₀H₉F₃O₄
• MW: 250.171273946762
• CID: 4987880
• Update Time: 2025-10-31

Methyl 3-methoxy-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methoxy-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H9F3O4/c1-15-7-5-3-4-6(9(14)16-2)8(7)17-10(11,12)13/h3-5H,1-2H3
• InChI Key： QFHUXQIJCQWRMB-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• XLogP3: 3.2
• Topological Polar Surface Area: 44.8

Additional information on Methyl 3-methoxy-2-(trifluoromethoxy)benzoate

Methyl 3-methoxy-2-(trifluoromethoxy)benzoate: An Overview of a Versatile Compound (CAS No. 1261764-18-4)

Methyl 3-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1261764-18-4) is a multifaceted organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinctive molecular structure, which includes a methoxy group, a trifluoromethoxy group, and a methyl ester functional group. These features contribute to its stability, reactivity, and biological activity.

The chemical formula of Methyl 3-methoxy-2-(trifluoromethoxy)benzoate is C₁₀H₉F₃O₄, and it has a molecular weight of approximately 250.17 g/mol. The presence of the trifluoromethoxy group imparts significant fluorine content to the molecule, which can influence its physical and chemical properties. For instance, fluorine atoms are known to enhance the lipophilicity of molecules, making them more suitable for certain biological applications.

In the pharmaceutical industry, Methyl 3-methoxy-2-(trifluoromethoxy)benzoate has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of compounds with anti-inflammatory and analgesic properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceuticals, Methyl 3-methoxy-2-(trifluoromethoxy)benzoate has also found applications in the agrochemical sector. Its stability and reactivity make it an attractive candidate for the synthesis of pesticides and herbicides. A recent paper in the Pest Management Science journal reported that this compound can be used as a key intermediate in the production of environmentally friendly pesticides with high efficacy against various pests.

In materials science, the unique properties of Methyl 3-methoxy-2-(trifluoromethoxy)benzoate have led to its use in the development of advanced materials. Its ability to form stable complexes with metal ions has been exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A study published in the Journal of Materials Chemistry A in 2020 highlighted the successful synthesis of MOFs using this compound as a ligand, demonstrating excellent gas adsorption properties.

The synthesis of Methyl 3-methoxy-2-(trifluoromethoxy)benzoate typically involves multi-step processes that include esterification and substitution reactions. One common synthetic route involves the reaction of 3-methoxy-2-(trifluoromethoxy)benzoic acid with methanol in the presence of an acid catalyst. This process yields high purity product with good yields, making it suitable for large-scale production.

Safety considerations are crucial when handling Methyl 3-methoxy-2-(trifluoromethoxy)benzoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

In conclusion, Methyl 3-methoxy-2-(trifluoromethoxy)benzoate (CAS No. 1261764-18-4) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing various scientific fields.